A 943931 dihydrochloride
Overview
Description
A 943931 dihydrochloride is a potent and selective histamine H4 receptor antagonist . It shows anti-inflammatory and analgesic effects in vivo . It has high affinities to H4Rs of human (Ki = 5 nM), rat (Ki = 4 nM), and mouse (Kb = 6 nM) .
Molecular Structure Analysis
The molecular formula of A 943931 dihydrochloride is C17H21N5.2HCl . The molecular weight is 368.31 . The SMILES representation is Cl.Cl.Nc1nc3c4ccccc4CCCc3c(n1)N2CCC@@HC2 .Physical And Chemical Properties Analysis
A 943931 dihydrochloride is a solid compound . It is soluble in water up to 100 mM . The product can be stored for up to 12 months at +4°C .Scientific Research Applications
H4 Receptor Antagonist
“A 943931 dihydrochloride” is a potent and selective histamine H4 receptor antagonist . The pKi values are 7.15 and 8.12 at human and rat receptors respectively . This means it has a high affinity for these receptors, making it a valuable tool in research involving the H4 receptor.
Anti-Inflammatory Research
This compound has been shown to block inflammation in a peritonitis mouse model . This makes it useful in studying the mechanisms of inflammation and testing potential anti-inflammatory drugs.
Pain Research
“A 943931 dihydrochloride” displays efficacy in inflammatory pain and neuropathic pain models . This suggests it could be used in research to understand the mechanisms of different types of pain and to develop new pain treatments.
Orally Active Compound
The compound is orally active , which means it can be administered orally in research studies. This is an advantage in certain types of studies where oral administration is preferred.
Neuronal Signaling
The compound has been categorized under “Neuronal Signaling” in some databases , suggesting its potential use in research related to neuronal communication and disorders.
Mechanism of Action
Target of Action
A 943931 dihydrochloride is a potent and selective antagonist of the histamine H4 receptor . The histamine H4 receptor plays a crucial role in the inflammatory response and is involved in immune system regulation .
Mode of Action
As an antagonist, A 943931 dihydrochloride binds to the histamine H4 receptor, blocking its activation by histamine . This prevents the downstream effects typically triggered by histamine binding, such as the release of pro-inflammatory mediators .
Biochemical Pathways
The histamine H4 receptor is involved in various biochemical pathways related to inflammation and immune response . By blocking this receptor, A 943931 dihydrochloride can inhibit these pathways, reducing inflammation and modulating immune responses .
Result of Action
The primary result of A 943931 dihydrochloride’s action is its anti-inflammatory and analgesic effects . By blocking the histamine H4 receptor, it can reduce inflammation and alleviate pain .
properties
IUPAC Name |
6-[(3R)-3-aminopyrrolidin-1-yl]-3,5-diazatricyclo[9.4.0.02,7]pentadeca-1(15),2(7),3,5,11,13-hexaen-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5.2ClH/c18-12-8-9-22(10-12)16-14-7-3-5-11-4-1-2-6-13(11)15(14)20-17(19)21-16;;/h1-2,4,6,12H,3,5,7-10,18H2,(H2,19,20,21);2*1H/t12-;;/m1../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISYUFRNZHUOGLA-CURYUGHLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C3=C(C1)C(=NC(=N3)N)N4CCC(C4)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=CC=CC=C2C3=C(C1)C(=NC(=N3)N)N4CC[C@H](C4)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23Cl2N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
A 943931 dihydrochloride | |
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